2-(benzylamino)-2-methylpropane-1,3-diol
Description
2-(Benzylamino)-2-methylpropane-1,3-diol (BMPD) is a small organic molecule that is widely used in various scientific research applications. It is a colorless, water-soluble solid that is derived from benzylamine and propanediol. BMPD has been used in a variety of biochemical and physiological experiments, and has been found to be a useful tool for studying the effects of drugs on the body. In addition, BMPD has been used in the synthesis of various compounds, such as peptides and drugs.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(benzylamino)-2-methylpropane-1,3-diol involves the reaction of benzylamine with 2-methylpropane-1,3-diol in the presence of a suitable catalyst.", "Starting Materials": [ "Benzylamine", "2-methylpropane-1,3-diol" ], "Reaction": [ "Step 1: Dissolve benzylamine in a suitable solvent such as ethanol or methanol.", "Step 2: Add 2-methylpropane-1,3-diol to the solution.", "Step 3: Add a suitable catalyst such as sulfuric acid or hydrochloric acid to the solution.", "Step 4: Heat the solution under reflux for several hours.", "Step 5: Allow the solution to cool and then filter the precipitated product.", "Step 6: Wash the product with a suitable solvent such as diethyl ether or acetone.", "Step 7: Dry the product under vacuum to obtain 2-(benzylamino)-2-methylpropane-1,3-diol as a white solid." ] } | |
CAS RN |
91340-32-8 |
Product Name |
2-(benzylamino)-2-methylpropane-1,3-diol |
Molecular Formula |
C11H17NO2 |
Molecular Weight |
195.3 |
Purity |
95 |
Origin of Product |
United States |
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